Cas no 1094385-30-4 (5-(3,4-difluorophenyl)-1,2,4-triazin-3-amine)

• Product Name: 5-(3,4-difluorophenyl)-1,2,4-triazin-3-amine
• CAS No: 1094385-30-4
• MF: C₉H₆F₂N₄
• MW: 208.167547702789
• CID: 4571286
• Update Time: 2025-05-21

5-(3,4-difluorophenyl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-difluorophenyl)-1,2,4-triazin-3-amine

• Inchi： 1S/C9H6F2N4/c10-6-2-1-5(3-7(6)11)8-4-13-15-9(12)14-8/h1-4H,(H2,12,14,15)
• InChI Key： WKBBLBRBXBJLDY-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=C(F)C(F)=C2)N=C(N)N=1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 421.4±53.0 °C at 760 mmHg
• Flash Point: 208.7±30.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(3,4-difluorophenyl)-1,2,4-triazin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(3,4-difluorophenyl)-1,2,4-triazin-3-amine

Comprehensive Overview of 5-(3,4-Difluorophenyl)-1,2,4-Triazin-3-Amine (CAS No. 1094385-30-4)

5-(3,4-Difluorophenyl)-1,2,4-triazin-3-amine, with the CAS number 1094385-30-4, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazine family, a class of nitrogen-containing heterocycles known for their versatile biological activities. The presence of the difluorophenyl moiety enhances its potential for binding to biological targets, making it a promising candidate for drug discovery and development.

In recent years, the demand for fluorinated compounds like 5-(3,4-difluorophenyl)-1,2,4-triazin-3-amine has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and target selectivity, which are critical factors in modern drug design. Researchers are particularly interested in this compound's potential applications in central nervous system (CNS) disorders, anti-inflammatory therapies, and anticancer agents. Its structural features align with current trends in precision medicine and small-molecule therapeutics.

The synthesis of CAS 1094385-30-4 involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production. These methods not only improve yield but also align with the growing emphasis on green chemistry and sustainable manufacturing practices. The compound's purity and stability are rigorously tested using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most frequently asked questions about 5-(3,4-difluorophenyl)-1,2,4-triazin-3-amine revolves around its mechanism of action. Preliminary studies suggest that it may interact with kinase enzymes or G-protein-coupled receptors (GPCRs), which are common targets in drug development. However, further in vitro and in vivo studies are needed to elucidate its exact pharmacological profile. This aligns with the broader industry focus on target identification and validation in early-stage research.

The compound's potential extends beyond pharmaceuticals. In agrochemicals, 1,2,4-triazine derivatives are being investigated for their herbicidal and fungicidal properties. The difluorophenyl group could enhance the compound's ability to disrupt pathogenic enzymes in plants, offering a new avenue for crop protection. This application is particularly relevant given the increasing global demand for sustainable agriculture solutions.

From a commercial perspective, CAS 1094385-30-4 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Pricing varies depending on purity and scale, reflecting the compound's niche status. Researchers are advised to consult safety data sheets (SDS) and conduct proper risk assessments before handling. The compound's storage typically requires anhydrous conditions and protection from light to ensure stability.

In conclusion, 5-(3,4-difluorophenyl)-1,2,4-triazin-3-amine represents a fascinating intersection of chemistry and biology. Its structural complexity and functional versatility make it a valuable tool for scientists exploring new therapeutic avenues and agricultural innovations. As research progresses, this compound may well emerge as a key player in addressing some of the most pressing challenges in human health and food security.